Cas no 89100-95-8 (1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate)
89100-95-8 structure
Product Name:1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate
CAS No:89100-95-8
MF:C24H52N6O8S
MW:584.770085334778
CID:2680326
Update Time:2023-08-07
1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate Chemical and Physical Properties
Names and Identifiers
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- 2-(3-cyclooctyloxy-2-hydroxypropyl)guanidine,sulfuric acid
- 1-Cyclooctyloxy-3-guanidino-2-propanol sulfate (2:1)
- 1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate
- Guanidine, 1-(3-(cyclooctyloxy)-2-hydroxypropyl)-, sulfate (2:1)
- Guanidine, (3-(cyclooctyloxy)-2-hydroxypropyl)-, sulfate (2:1) (salt)
- Sulfuric acid--N-[3-(cyclooctyloxy)-2-hydroxypropyl]guanidine (1/2)
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- Inchi: 1S/2C12H25N3O2.H2O4S/c2*13-12(14)15-8-10(16)9-17-11-6-4-2-1-3-5-7-11;1-5(2,3)4/h2*10-11,16H,1-9H2,(H4,13,14,15);(H2,1,2,3,4)
- InChI Key: RLMCJDGRHVFYHB-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.O(CC(C/N=C(\N)/N)O)C1CCCCCCC1.O(CC(C/N=C(\N)/N)O)C1CCCCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 39
- Rotatable Bond Count: 10
- Complexity: 303
- Topological Polar Surface Area: 271
1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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